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Compound of Interest

Compound Name: SC 44914

Cat. No.: B1680871 Get Quote

An extensive search for the compound designated as SC 44914 has yielded no identifiable

information within the public domain, including scientific literature, clinical trial registries, or

pharmaceutical development databases. This prevents a direct head-to-head comparison with

the well-established glycopeptide antibiotic, vancomycin.

The designation "SC 44914" does not correspond to any known investigational or approved

therapeutic agent. It is possible that this is an internal, preclinical code that has not been

publicly disclosed, a discontinued compound, or an erroneous identifier.

While a direct comparison is not feasible, this guide will provide a comprehensive overview of

vancomycin, including its mechanism of action, antibacterial spectrum, and relevant clinical

data, to serve as a valuable resource for researchers, scientists, and drug development

professionals.

Vancomycin: A Detailed Profile
Vancomycin is a glycopeptide antibiotic that has been a cornerstone in the treatment of serious

infections caused by Gram-positive bacteria for several decades.[1][2][3][4][5]

Mechanism of Action
Vancomycin exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[5]

[6] Specifically, it binds with high affinity to the D-alanyl-D-alanine terminus of peptidoglycan

precursors.[1] This binding physically obstructs the transglycosylation and transpeptidation
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steps in peptidoglycan polymerization, thereby preventing the formation of a stable cell wall

and leading to bacterial cell lysis.[1][6]

The mechanism of action of vancomycin is distinct from that of beta-lactam antibiotics, which

target penicillin-binding proteins. This difference in mechanism allows vancomycin to be

effective against many bacteria that are resistant to penicillins and cephalosporins.[4][5]

Vancomycin's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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